Benzyloxy carbonyl-PEG3-t-butyl ester

• CAS No.: 1835759-86-8
• Product Name: Benzyloxy carbonyl-PEG3-t-butyl ester
• Molecular Formula: C21H32O7
• Molecular Weight: 396.48
• IUPAC Name: benzyl 3-(2-(2-(3-(tert-butoxy)-3-oxopropoxy)ethoxy)ethoxy)propanoate
• Standard InChI: InChI=1S/C21H32O7/c1-21(2,3)28-20(23)10-12-25-14-16-26-15-13-24-11-9-19(22)27-17-18-7-5-4-6-8-18/h4-8H,9-17H2,1-3H3
• Standard InChIKey: DXVVQGGYMXXZME-UHFFFAOYSA-N
• SMILES: O=C(CCOCCOCCOCCC(OC(C)(C)C)=O)OCC1=CC=CC=C1
• Appearance: Solid powder
• Description: Benzyloxy carbonyl-PEG3-t-butyl ester is a Benzyl PEG Linker. PEG Linkers may be useful in the development of antibody drug conjugates.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Benzyloxy carbonyl-PEG3-t-butyl ester
• Reference: 1: Kim HJ, Miyata K, Nomoto T, Zheng M, Kim A, Liu X, Cabral H, Christie RJ, Nishiyama N, Kataoka K. siRNA delivery from triblock copolymer micelles with spatially-ordered compartments of PEG shell, siRNA-loaded intermediate layer, and hydrophobic core. Biomaterials. 2014 May;35(15):4548-56. doi: 10.1016/j.biomaterials.2014.02.016. Epub 2014 Mar 6. PubMed PMID: 24613051.; 2: Acton AL, Fante C, Flatley B, Burattini S, Hamley IW, Wang Z, Greco F, Hayes W. Janus PEG-based dendrimers for use in combination therapy: controlled multi-drug loading and sequential release. Biomacromolecules. 2013 Feb 11;14(2):564-74. doi: 10.1021/bm301881h. Epub 2013 Jan 18. PubMed PMID: 23305104.; 3: Mueller C, Capelle MA, Seyrek E, Martel S, Carrupt PA, Arvinte T, Borchard G. Noncovalent PEGylation: different effects of dansyl-, L-tryptophan-, phenylbutylamino-, benzyl- and cholesteryl-PEGs on the aggregation of salmon calcitonin and lysozyme. J Pharm Sci. 2012 Jun;101(6):1995-2008. doi: 10.1002/jps.23110. Epub 2012 Mar 23. PubMed PMID: 22447529.
• Last Modified: Aug 20 2021